Cas no 55129-89-0 (Benzene, 1,1'-[1,6-hexanediylbis(thio)]bis-)

Benzene, 1,1'-[1,6-hexanediylbis(thio)]bis- structure
55129-89-0 structure
Product Name:Benzene, 1,1'-[1,6-hexanediylbis(thio)]bis-
CAS No:55129-89-0
MF:C18H22S2
MW:302.497282505035
CID:352753
PubChem ID:14112212
Update Time:2025-04-19

Benzene, 1,1'-[1,6-hexanediylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[1,6-hexanediylbis(thio)]bis-
    • 6-phenylsulfanylhexylsulfanylbenzene
    • 1,1'-(Hexane-1,6-diyldisulfanediyl)dibenzene
    • 55129-89-0
    • SCHEMBL5169003
    • DTXSID80556010
    • Inchi: 1S/C18H22S2/c1(9-15-19-17-11-5-3-6-12-17)2-10-16-20-18-13-7-4-8-14-18/h3-8,11-14H,1-2,9-10,15-16H2
    • InChI Key: MBLXGVAXVFPNAD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CCCCCCSC1C=CC=CC=1

Computed Properties

  • Exact Mass: 302.11646
  • Monoisotopic Mass: 302.11629305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0
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